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Chemical Profile of Thiogeraniol

Property Description
IUPAC Name (E)-3,7-dimethyl-2,6-octadien-1-thiol [1]
CAS Number 39067-80-6 [1]

Molecular Formula

Molecular Weight

Primary Use

FEMA Number

Regulatory Status (FDA)

C1oH1sS [1]

170.318 g/mol [1]

Synthetic flavor and fragrance agent [2] [3]
3472 (as a flavoring substance) [1]

No longer provided for use as a synthetic flavoring substance [1]

Analytical Challenges & Detection Workflow

The search for potent thiols in natural sources is analytically challenging due to their extremely low

concentrations and high reactivity [4]. The following diagram illustrates a general workflow for the analysis

of volatile thiols in complex matrices like plants.
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Experimental workflow for volatile thiol analysis.

Key methodological considerations from the research include:

¢ Isolation and Derivatization: Direct analysis is often ineffective. Methods commonly use selective
extraction with metal ions (e.g., Hg?* or Ag*) or chemical derivatization to form stable
complexes, facilitating isolation from complex plant matrices [4].
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e Detection Sensitivity: Volatile thiols often exist at part-per-trillion (ng/L) concentrations, requiring
highly sensitive techniques like Mass Spectrometry (MS) with Stable Isotope Dilution Assay (SIDA)
for accurate quantification [4].

Broader Context of Natural Monoterpene Thiols

While thiogeraniol itself is synthetic, other monoterpene thiols are well-documented as impactful natural
flavor constituents [2] [3]. Research into these compounds is driven by their dual role in flavor and potential

biological activities.

¢ Role in Flavors and Fragrances: Natural monoterpene thiols contribute to the characteristic aromas
of citrus fruits, grape must, wine, black currants, and guava [2] [3]. They are described as "key
aroma-impacting" odorants due to their exceptionally low odor detection thresholds [4].

e Biological Activities: Introducing sulfur into terpene structures can enhance bioactivity. Thio-
modified monoterpenoids demonstrate antioxidant, anticoagulant, antifungal, and antibacterial
properties, making them promising for developing new antimicrobials [2] [3].

Guidance for Research

To advance our understanding of thiogeraniol's potential natural occurrence, you could focus on:

o Targeted Analysis: Employ the analytical methodologies described to screen relevant plants,

particularly those with sulfurous or tropical aromas.
e Literature Surveillance: Monitor new publications in natural product journals for discoveries of novel

sulfur-containing volatiles.
¢ Biogenetic Inquiry: Investigate potential biosynthetic pathways in plants that could form the carbon
skeleton of thiogeraniol and introduce a sulfur atom.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. thiogeraniol (E)-3,7-dimethyl-2,6-octadien-1-thiol [thegoodscentscompany.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6650874/
https://www.smolecule.com/products/s3712753?utm_src=pdf-body
https://www.mdpi.com/1422-0067/24/21/15884
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649346/
https://www.mdpi.com/1422-0067/24/21/15884
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6650874/
https://www.mdpi.com/1422-0067/24/21/15884
https://pmc.ncbi.nlm.nih.gov/articles/PMC10649346/
https://www.smolecule.com/products/s3712753?utm_src=pdf-body
https://www.smolecule.com/products/s3712753?utm_src=pdf-body
https://www.smolecule.com/products/s3712753?utm_src=pdf-custom-synthesis
https://www.thegoodscentscompany.com/data/rw1005721.html
https://www.smolecule.com/products/s3712753?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

2. Monoterpene Thiols: Synthesis and Modifications for ... [mdpi.com]
3. Monoterpene Thiols: Synthesis and Modifications for ... [pmc.ncbi.nlm.nih.gov]
4. Analysis of Potent Odour-Active Volatile Thiols in Foods ... [pmc.ncbi.nim.nih.gov]

To cite this document: Smolecule. [thiogeraniol natural occurrence in plants]. Smolecule, [2026].
[Online PDF]. Available at: [https://www.smolecule.com/products/b3712753#thiogeraniol-natural-

occurrence-in-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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